Cas no 116530-10-0 (1-Naphthalenecarboxylicacid, 7-amino-)

• Product Name: 1-Naphthalenecarboxylicacid, 7-amino-
• CAS No: 116530-10-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 131259
• PubChem ID: 14678717
• Update Time: 2025-10-28

1-Naphthalenecarboxylicacid, 7-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 7-amino-
• 1-Naphthalenecarboxylicacid,7-amino-(9CI)
• 7-Aminonaphthalene-1-carboxylic acid
• 116530-10-0
• 7-amino-1-naphthoic acid
• FT-0722190
• SCHEMBL689104
• DTXSID30562924
• DTXCID40513700
• DB-083941

• Inchi： 1S/C11H9NO2/c12-8-5-4-7-2-1-3-9(11(13)14)10(7)6-8/h1-6H,12H2,(H,13,14)
• InChI Key： BFBAHPDPLUEECU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C2C=CC(=CC2=1)N)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 1-Naphthalenecarboxylicacid, 7-amino-

Introduction to 1-Naphthalenecarboxylicacid, 7-amino- (CAS No. 116530-10-0)

1-Naphthalenecarboxylicacid, 7-amino- (CAS No. 116530-10-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 7-Amino-1-naphthoic acid, is characterized by its unique molecular structure, which includes a naphthalene ring and a carboxylic acid group, along with an amino group at the 7-position. These structural features contribute to its diverse applications in pharmaceuticals, dyes, and other advanced materials.

The molecular formula of 1-Naphthalenecarboxylicacid, 7-amino- is C₁₁H₉NO₂, and it has a molecular weight of approximately 183.19 g/mol. The compound is typically available as a white to off-white crystalline solid and exhibits good solubility in polar solvents such as water and ethanol. Its melting point ranges from 245 to 248°C, making it suitable for various synthetic and analytical processes.

In the realm of medicinal chemistry, 1-Naphthalenecarboxylicacid, 7-amino- has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a precursor in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound in the development of anti-cancer agents. The researchers found that derivatives of 1-Naphthalenecarboxylicacid, 7-amino- exhibited potent cytotoxic activity against several human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its pharmaceutical applications, 1-Naphthalenecarboxylicacid, 7-amino- has also found utility in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials. A study published in Advanced Materials in 2023 explored the use of this compound in the fabrication of organic field-effect transistors (OFETs). The researchers demonstrated that films prepared from 1-Naphthalenecarboxylicacid, 7-amino- exhibited excellent charge transport properties, making them suitable for use in next-generation electronic devices.

The synthesis of 1-Naphthalenecarboxylicacid, 7-amino- can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the nitration of naphthalene followed by reduction to form the amino group and subsequent carboxylation to introduce the carboxylic acid functionality. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels.

In terms of safety and handling, while 1-Naphthalenecarboxylicacid, 7-amino- is generally considered safe when handled under appropriate laboratory conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials.

The market demand for 1-Naphthalenecarboxylicacid, 7-amino- continues to grow due to its wide range of applications. Pharmaceutical companies are increasingly investing in research and development to explore new derivatives and formulations based on this compound. Additionally, advancements in materials science are driving innovation in the use of organic compounds like 1-Naphthalenecarboxylicacid, 7-amino- for developing novel electronic devices.

In conclusion, 1-Naphthalenecarboxylicacid, 7-amino- (CAS No. 116530-10-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an important building block for the development of new drugs and advanced materials. As research continues to advance in these fields, the importance of compounds like 1-Naphthalenecarboxylicacid, 7-amino- is likely to grow even further.